Cas no 13552-21-1 (1-Aminobutan-2-ol)

• Product Name: 1-Aminobutan-2-ol
• CAS No: 13552-21-1
• Molecular Formula: C₄H₁₁NO
• Molecular Weight: 89.13624
• MDL: MFCD00059196
• CID: 201612
• PubChem ID: 26107

1-Aminobutan-2-ol Properties

Names and Identifiers

• 1-Aminobutan-2-ol
• 1-Amino-2-butanol
• 2-Butanol, 1-amino-
• Aminobutanol
• AMino-2-butanol
• monobutanolamine
• 1-aminobutan-2-o1
• 2-hydroxybutylamine
• RARECHEM AL BW 2390
• 2-hydroxybutanamine
• CS-0109319
• SY209856
• NSC17695
• A806946
• InChI=1/C4H11NO/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3
• NSC 17695
• KODLUXHSIZOKTG-UHFFFAOYSA-
• (+/-)-1-AMINO-2-BUTANOL
• (r)-1-amino-2-butanol
• 19453GN3YQ
• MFCD00079691
• 1-AMINO-SEC-BUTANOL
• LS-09053
• SY199885
• 1-Amino-butan-2-ol
• Z419084746
• J81.643D
• UNII-19453GN3YQ
• 1-Amino-2-butanol, AldrichCPR
• 1-Ethyl-2-aminoethanol
• EN300-94408
• SB83793
• 1-amino-2-hydroxybutane
• 2-Butanol,1-amino-
• MONO-SEC-BUTANOLAMINE
• DTXSID8025676
• J-006710
• AKOS009157866
• A0823
• FT-0607314
• (R,S)-1-aminobutan-2-ol
• 1-azanylbutan-2-ol
• (s)-1-amino-2-butanol
• D97409
• dl-1-amino-2-butanol
• Q27252061
• 1-ethylglycinol
• NSC-17695
• MFCD00059196
• 13552-21-1
• CCRIS 4675
• 2-hydroxy-n-butylamine
• MFCD00070563
• ALBB-026517

• MDL： MFCD00059196
• InChIKey： KODLUXHSIZOKTG-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H11NO/c1-2-4(6)3-5/h4,6H,2-3,5H2,1H3
• SMILES： CCC(CN)O

Computed Properties

• Exact Mass: 89.08410
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 89.084
• Heavy Atom Count: 6
• Complexity: 30.7
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 46.2A^2

Experimental Properties

• LogP: 0.41630
• PSA: 46.25000
• Refractive Index: 1.4490-1.4520
• Boiling Point: 169°C
• Melting Point: 3°C
• Flash Point: 61°C
• Color/Form: Not determined
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• Solubility: Not determined
• Density: 0.94

1-Aminobutan-2-ol Security Information

• Symbol:
• Safety Instruction： S26-S36/37/39
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：2735
• Hazard Statement： H227-H314
• Warning Statement： P210-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P370+P378-P403+P235-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 34-41-37/38-22
• HazardClass：HYGROSCOPIC, FLAMMABLE, CORROSIVE

1-Aminobutan-2-ol Customs Data

• HS CODE：2922199090
• Customs Data：

  China Customs Code:

  2922199090

  Overview:

  2922199090. Other amino alcohols and their ethers,Esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

  Summary:

  2922199090. other amino-alcohols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Alkanolamines